Cas no 916210-08-7 (4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile)

• Product Name: 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile
• CAS No: 916210-08-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD21984796
• CID: 4778638
• Update Time: 2025-06-08

4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile
• 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-carbonitrile
• SB39896
• 3,4-Dihydro-4-methyl-3-oxo-2H-1,4-benzoxazine-6-carbonitrile (ACI)

• MDL： MFCD21984796
• Inchi： 1S/C10H8N2O2/c1-12-8-4-7(5-11)2-3-9(8)14-6-10(12)13/h2-4H,6H2,1H3
• InChI Key： ZIWFZLIQUNGFOQ-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(OCC(N2C)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 294
• XLogP3: 0.8
• Topological Polar Surface Area: 53.3

Additional information on 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile

Recent Advances in the Study of 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile (CAS: 916210-08-7)

4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile (CAS: 916210-08-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential clinical relevance.

The compound's structural motif, featuring a benzoxazine core with a nitrile functional group, makes it a versatile scaffold for drug discovery. Recent synthetic methodologies have focused on optimizing the yield and purity of 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a catalytic, one-pot synthesis route that significantly reduces the use of hazardous solvents while maintaining high efficiency (DOI: 10.1021/acs.jmedchem.3c00567).

In terms of biological activity, 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile has shown promising results as a precursor for the development of selective kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its utility in the synthesis of compounds targeting the JAK-STAT pathway, which is implicated in various inflammatory and autoimmune diseases (DOI: 10.1016/j.bmcl.2024.129567). The nitrile group in particular was found to enhance binding affinity to the kinase active site, suggesting its critical role in molecular recognition.

Furthermore, preclinical evaluations have indicated that derivatives of this compound exhibit moderate to high bioavailability and favorable pharmacokinetic profiles. A 2023 patent application (WO202318765A1) disclosed novel formulations of 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile derivatives designed to improve solubility and oral absorption, addressing one of the key challenges in drug development for this class of molecules.

Despite these advances, challenges remain in the clinical translation of compounds derived from 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile. Issues such as metabolic stability and potential off-target effects need to be carefully addressed in future studies. Ongoing research is exploring structure-activity relationships (SAR) to optimize the therapeutic index of these molecules, with several candidates currently in early-stage clinical trials for inflammatory disorders.

In conclusion, 4-Methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile (CAS: 916210-08-7) represents a valuable scaffold in medicinal chemistry with diverse applications. The latest research underscores its potential as a building block for novel therapeutics, particularly in the areas of kinase inhibition and inflammation modulation. Continued investigation into its chemical properties and biological activities will likely yield further insights into its therapeutic potential and expand its utility in drug discovery pipelines.